Cas no 1803671-41-1 (3,4-Dichloro-2-(difluoromethyl)pyridine-5-carboxylic acid)

3,4-Dichloro-2-(difluoromethyl)pyridine-5-carboxylic acid is a halogenated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its distinct structural features, including the dichloro and difluoromethyl substituents, enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex molecules. The carboxylic acid moiety further facilitates derivatization, enabling versatile applications in medicinal chemistry and crop protection agents. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its unique substitution pattern offers advantages in designing bioactive compounds with improved efficacy and specificity. Suitable for research and industrial-scale applications, it serves as a key building block in advanced chemical synthesis.

3,4-Dichloro-2-(difluoromethyl)pyridine-5-carboxylic acid structure

1803671-41-1 structure

Product Name:3,4-Dichloro-2-(difluoromethyl)pyridine-5-carboxylic acid

CAS No:1803671-41-1

MF:C₇H₃Cl₂F₂NO₂

MW:242.007026910782

CID:4811479

Update Time:2025-10-23

3,4-Dichloro-2-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,4-Dichloro-2-(difluoromethyl)pyridine-5-carboxylic acid
- Inchi： 1S/C7H3Cl2F2NO2/c8-3-2(7(13)14)1-12-5(4(3)9)6(10)11/h1,6H,(H,13,14)
- InChI Key： KFNSWZVXMNGYAP-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(=O)O)=CN=C1C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 230
XLogP3: 2.3
Topological Polar Surface Area: 50.2

3,4-Dichloro-2-(difluoromethyl)pyridine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029072547-250mg	3,4-Dichloro-2-(difluoromethyl)pyridine-5-carboxylic acid	1803671-41-1	97%	250mg	$494.40	2022-04-02
Alichem	A029072547-500mg	3,4-Dichloro-2-(difluoromethyl)pyridine-5-carboxylic acid	1803671-41-1	97%	500mg	$847.60	2022-04-02
Alichem	A029072547-1g	3,4-Dichloro-2-(difluoromethyl)pyridine-5-carboxylic acid	1803671-41-1	97%	1g	$1,490.00	2022-04-02